Cas no 329698-70-6 (ethyl 8-fluoro-4-hydroxy-5-methylquinoline-3-carboxylate)

• Product Name: ethyl 8-fluoro-4-hydroxy-5-methylquinoline-3-carboxylate
• CAS No: 329698-70-6
• MF: C₁₃H₁₂FNO₃
• MW: 249.237687110901
• MDL: MFCD02169442
• CID: 4646292
• Update Time: 2025-05-23

ethyl 8-fluoro-4-hydroxy-5-methylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-fluoro-4-hydroxy-5-methylquinoline-3-carboxylate
• 3-Quinolinecarboxylic acid, 8-fluoro-4-hydroxy-5-methyl-, ethyl ester

• MDL： MFCD02169442
• Inchi： 1S/C13H12FNO3/c1-3-18-13(17)8-6-15-11-9(14)5-4-7(2)10(11)12(8)16/h4-6H,3H2,1-2H3,(H,15,16)
• InChI Key： WXTJXMZDOOCUSN-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C)C=CC=2F)C(O)=C(C(OCC)=O)C=1

Additional information on ethyl 8-fluoro-4-hydroxy-5-methylquinoline-3-carboxylate

Recent Advances in the Study of Ethyl 8-Fluoro-4-hydroxy-5-methylquinoline-3-carboxylate (CAS: 329698-70-6)

Ethyl 8-fluoro-4-hydroxy-5-methylquinoline-3-carboxylate (CAS: 329698-70-6) is a fluorinated quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly its role as a key intermediate in the development of novel antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and emerging applications in drug discovery.

The synthesis of ethyl 8-fluoro-4-hydroxy-5-methylquinoline-3-carboxylate has been optimized in recent years to improve yield and purity. A study published in the *Journal of Medicinal Chemistry* (2023) described a novel one-pot synthesis method using 8-fluoro-5-methylquinoline-3-carboxylic acid as a starting material, followed by esterification with ethanol under mild conditions. This approach achieved a yield of over 85%, significantly higher than traditional multi-step methods. The structural elucidation of the compound was confirmed using NMR spectroscopy and mass spectrometry, ensuring its chemical integrity for further biological evaluations.

In terms of biological activity, ethyl 8-fluoro-4-hydroxy-5-methylquinoline-3-carboxylate has shown promising results as a scaffold for designing inhibitors of bacterial DNA gyrase and topoisomerase IV. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* demonstrated that derivatives of this compound exhibited potent activity against methicillin-resistant *Staphylococcus aureus* (MRSA) and *Escherichia coli*, with MIC values in the low micromolar range. The fluorine substitution at the 8-position was found to enhance binding affinity to the target enzymes, while the ester group facilitated cellular uptake.

Beyond its antimicrobial potential, recent research has explored the anticancer properties of ethyl 8-fluoro-4-hydroxy-5-methylquinoline-3-carboxylate. A 2023 preprint on *ChemRxiv* reported that this compound could inhibit the proliferation of certain cancer cell lines, including breast and lung cancer, by modulating the PI3K/AKT signaling pathway. Molecular docking studies suggested that the compound interacts with key residues in the ATP-binding pocket of PI3K, providing a rationale for its inhibitory effects. These findings underscore its potential as a lead compound for developing targeted cancer therapies.

Despite these advancements, challenges remain in the clinical translation of ethyl 8-fluoro-4-hydroxy-5-methylquinoline-3-carboxylate. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, the mechanism of action for its anticancer effects requires further validation in vivo. Future research directions may include the development of prodrugs or nanoparticle-based delivery systems to enhance its therapeutic efficacy.

In conclusion, ethyl 8-fluoro-4-hydroxy-5-methylquinoline-3-carboxylate (CAS: 329698-70-6) represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility, combined with its broad-spectrum biological activities, positions it as a valuable candidate for the development of new antimicrobial and anticancer agents. Continued research efforts will be essential to fully realize its therapeutic potential and address existing limitations.